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Profile of Benzalkonium Chloride (BAC)

BAC is a cationic surfactant and a member of the quaternary ammonium compound (QAC) family. It is not a

single molecule but a mixture of compounds with alkyl chains of varying even-numbered lengths (typically

from C8 to C18) [1] [2] [3]. Its properties and activities are influenced by this composition.

Mechanism of Action

The primary mechanism of BAC's antimicrobial action is the disruption of microbial cell membranes. The

following diagram illustrates this process and its cellular consequences.
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BAC: Cationic Surfactant
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Applications and Typical Concentrations

BAC's broad-spectrum activity makes it a common ingredient in many products. The table below

summarizes its diverse applications and the concentrations typically used [1] [4] [5].

Application Area Specific Use Typical Concentration Reference

Pharmaceuticals Preservative in ophthalmic

solutions

0.004% - 0.02% [5]

Preservative in nasal sprays Commonly contains

BAC

[4]
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Application Area Specific Use Typical Concentration Reference

Disinfectants &
Antiseptics

Surface disinfectants (e.g.,
Lysol)

~0.1% [1] [3]

Skin antiseptics and wound
washes

0.13% [1]

Hand sanitizers Eligible for use (varies) [3]

Consumer Products Hair conditioners 0.5% - 2% [1]

Fabric softeners Included in formulation [1]

Other Regulated Uses Food processing plants &

utensils

200-400 ppm [1]

Mosquitocide 200 ppm [1]

Toxicity and Safety Data

The safety profile of BAC is highly dependent on the route and concentration of exposure. The following

table compiles key toxicity findings from the search results.

Aspect Details / Observed Effect Reference

Ocular Toxicity Cytotoxic to corneal/conjunctival cells; causes cell loss,

inflammation, and exacerbates OSD in chronic use (e.g., glaucoma
drops).

[5]

Nasal &
Respiratory

Can be ciliotoxic in vitro; associated with rhinitis medicamentosa and
nasal irritation. Inhalation linked to oxidative damage and

inflammation in rat lungs.

[4] [6]

Ecotoxicity Highly toxic to algae (72h EC50 for P. subcapitata: 0.255 mg/L).

Toxic to aquatic invertebrates at very low concentrations (0.004
mg/L).

[1] [7]
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Aspect Details / Observed Effect Reference

Dermal Effects Skin irritant at 0.5-1% concentrations. Classified as a weak
sensitizer.

[1] [4]

Antimicrobial
Resistance

Frequent exposure can select for tolerant bacteria (e.g., E. coli, L.
monocytogenes, P. aeruginosa) and potentially cross-resistant

phenotypes.

[1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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